Cas no 921932-49-2 (1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-)

1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl- structure
921932-49-2 structure
Product Name:1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-
CAS No:921932-49-2
MF:C17H15F3O
MW:292.295615434647
CID:742915
PubChem ID:71421952
Update Time:2025-04-19

1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenyl-
    • 4,4,4-trifluoro-3-(4-methylphenyl)-1-phenylbutan-1-one
    • DTXSID90840997
    • 921932-49-2
    • Inchi: 1S/C17H15F3O/c1-12-7-9-13(10-8-12)15(17(18,19)20)11-16(21)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
    • InChI Key: NDZCGIOJQVHVGT-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C)=CC=1)CC(C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 292.10749958g/mol
  • Monoisotopic Mass: 292.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų
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